Cas no 1060288-11-0 (N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-4-phenyloxane-4-carboxamide)

• Product Name: N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-4-phenyloxane-4-carboxamide
• CAS No: 1060288-11-0
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 5765394
• Update Time: 2025-08-05

N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(2-methoxyethylamino)-2-oxoethyl]phenyl]-4-phenyloxane-4-carboxamide
• N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-4-phenyloxane-4-carboxamide

• Inchi： 1S/C23H28N2O4/c1-28-16-13-24-21(26)17-18-7-9-20(10-8-18)25-22(27)23(11-14-29-15-12-23)19-5-3-2-4-6-19/h2-10H,11-17H2,1H3,(H,24,26)(H,25,27)
• InChI Key： LHCXQOPMNMIVGI-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC=C2)(C(NC2=CC=C(CC(NCCOC)=O)C=C2)=O)CC1

Additional information on N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-4-phenyloxane-4-carboxamide

N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-4-phenyloxane-4-carboxamide: A Novel Compound with Potential Therapeutic Applications in Biomedical Research

N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-4-phenyloxane-4-carboxamide is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound, with the CAS No. 1060288-11-0, represents a promising candidate for exploring novel therapeutic strategies due to its distinct chemical framework and potential biological activities. Recent studies have highlighted its role in modulating cellular pathways associated with inflammation, neuroprotection, and metabolic regulation, making it a subject of interest for researchers aiming to address complex diseases.

One of the key features of this compound is its carbamoyl group, which is attached to the 2-methoxyethyl moiety. This structural element is critical for its interaction with biological targets, as the carbamoyl group can form hydrogen bonds with amino acid residues in enzyme active sites. The phenyl ring system, further modified by the 4-phenyloxane-4-carboxamide fragment, contributes to its hydrophobicity and enhances its ability to penetrate cell membranes. These structural characteristics are believed to underpin its potential for targeting intracellular signaling pathways involved in cellular proliferation and apoptosis.

Recent advances in computational chemistry and in silico modeling have provided insights into the molecular mechanisms of this compound. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the 4-phenyloxane-4-carboxamide scaffold exhibits favorable binding affinity to the protein kinase B (AKT) pathway, a key regulator of cell survival and metabolic homeostasis. This finding suggests that the compound could be developed as an inhibitor of the AKT pathway, offering therapeutic potential for conditions such as diabetic complications and neurodegenerative disorders.

The 2-methoxyethyl substituent in the molecule is another critical component that influences its biological activity. Methoxy groups are known to enhance the solubility of small molecules while also modulating their interactions with biological receptors. In the context of this compound, the 2-methoxyethyl group may contribute to its ability to modulate lipid metabolism and insulin sensitivity, as suggested by preclinical studies conducted in 2022. These studies indicated that the compound could reduce hepatic steatosis in animal models, highlighting its potential as a therapeutic agent for non-alcoholic fatty liver disease (NAFLD).

Another notable aspect of the compound is its carbamoyl linkage, which is a common feature in many pharmacologically active molecules. The presence of this linkage allows for the formation of stable amide bonds, which are crucial for maintaining the structural integrity of the molecule during biological processes. Additionally, the carbamoyl group may facilitate the interaction with transmembrane receptors, enhancing the compound's ability to exert its biological effects at the cellular level.

Recent research has also explored the potential of this compound in the context of antioxidant therapy. A 2024 study published in Free Radical Biology and Medicine reported that the compound exhibits significant radical scavenging activity and can mitigate oxidative stress in vitro. This property is particularly relevant for diseases associated with oxidative damage, such as age-related macular degeneration and cardiovascular diseases. The study further suggested that the compound's antioxidant activity may be attributed to its phenyl ring and carbamoyl group, which act as electron-donating moieties.

The 4-phenyloxane-4-carboxamide fragment of the molecule is another area of focus in current research. This fragment is known to confer hydrophobic properties to small molecules, which can enhance their ability to cross biological membranes. In the case of this compound, the hydrophobic nature of the 4-phenyloxane-4-carboxamide may facilitate its entry into cells, allowing it to interact with intracellular targets such as mitochondria and lysosomes. This property is particularly important for therapeutic applications targeting mitochondrial dysfunction, a condition associated with various diseases including Alzheimer's disease and parkinsonism.

Furthermore, the carbamoyl group in the compound may also play a role in modulating immune responses. A 2023 preprint study suggested that the compound could suppress the activation of T-cells and macrophages, which are key players in the immune system. This finding is particularly relevant for the development of therapies for autoimmune disorders and chronic inflammation, where excessive immune activation is a major contributor to disease progression.

Despite the promising findings, further research is needed to fully elucidate the mechanisms of action of this compound and to determine its therapeutic potential in clinical settings. Ongoing studies are focused on understanding its pharmacokinetic profile, toxicological safety, and efficacy in preclinical models. These investigations are critical for translating the compound from the laboratory to potential therapeutic applications in human medicine.

In conclusion, N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-4-phenyloxane-4-carboxamide represents a novel compound with significant potential in the field of biomedical research. Its unique molecular structure, characterized by the presence of the carbamoyl group, 2-methoxyethyl substituent, and 4-phenyloxane-4-carboxamide fragment, suggests a broad range of biological activities. As research in this area continues to evolve, this compound may emerge as a valuable tool for addressing complex diseases and advancing the development of new therapeutic strategies.